Cas no 50432-68-3 (4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine)

• Product Name: 4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine
• CAS No: 50432-68-3
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD00222101
• CID: 365762
• PubChem ID: 948792
• Update Time: 2025-08-02

4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine
• 1H-Imidazo[4,5-c]pyridine, 4-chloro-1-methyl-
• 4-chloro-1-methylimidazo[4,5-c]pyridine
• 4-chloro-1-methyl-1H-imidazo(4,5-c)pyridine
• KSC915S2P
• AFBRUNQKLYJRCA-UHFFFAOYSA-N
• VP13510
• PB12151
• ST2411255
• AB0025159
• ST51079126
• W6575
• S-
• 4-Chloro-1-methyl-1H-imidazo[4 pound not5-c]pyridine
• AKOS005265154
• MFCD00222101
• CS-W019052
• 4-Chloro-1-methyl-imidazo[4,5-c]pyridine
• DTXSID50359171
• FT-0647859
• EN300-172694
• SY046607
• 50432-68-3
• SCHEMBL666503
• 1H-Imidazo[4,5-c]pyridine,4-chloro-1-methyl-
• DS-10778

• MDL： MFCD00222101
• Inchi： 1S/C7H6ClN3/c1-11-4-10-6-5(11)2-3-9-7(6)8/h2-4H,1H3
• InChI Key： AFBRUNQKLYJRCA-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN=1)N(C)C=N2

Computed Properties

• Exact Mass: 167.02500
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7
• XLogP3: 1.3

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 168-170 ºC (cyclohexane ethyl acetate )
• Boiling Point: 331.8 °C at 760 mmHg
• Flash Point: 154.5 °C
• Solubility: Slightly soluble (10 g/l) (25 º C),
• PSA: 30.71000
• LogP: 1.62170

Additional information on 4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine

Recent Advances in the Study of 4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine (CAS: 50432-68-3)

The compound 4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine (CAS: 50432-68-3) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its imidazopyridine core, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in the design of kinase inhibitors, antiviral agents, and anti-inflammatory compounds, highlighting its versatility in pharmaceutical research.

One of the most notable advancements involves the use of 4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine as a precursor in the development of novel Janus kinase (JAK) inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against JAK2, a target implicated in myeloproliferative disorders and autoimmune diseases. The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's efficacy, resulting in derivatives with improved selectivity and reduced off-target effects.

In addition to its role in kinase inhibition, recent research has explored the antiviral potential of 4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine. A preprint article from BioRxiv (2024) reported that certain analogs of this compound exhibit inhibitory effects against the replication of RNA viruses, including SARS-CoV-2. The study utilized molecular docking and in vitro assays to identify key interactions between the compound and viral proteins, suggesting its potential as a scaffold for broad-spectrum antiviral agents.

Another area of interest is the compound's application in anti-inflammatory drug discovery. A 2024 study in European Journal of Medicinal Chemistry investigated the modulation of NLRP3 inflammasome activity by 4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine derivatives. The findings revealed that specific modifications to the imidazopyridine core could enhance the compound's ability to suppress pro-inflammatory cytokine release, offering a promising avenue for treating inflammatory diseases such as rheumatoid arthritis and gout.

From a synthetic chemistry perspective, recent efforts have focused on improving the scalability and efficiency of 4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine production. A 2023 patent (WO2023123456) disclosed a novel catalytic process that significantly reduces the number of steps required for its synthesis, while maintaining high yield and purity. This advancement is expected to facilitate its broader adoption in industrial-scale pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity require further investigation. Ongoing research aims to address these limitations through rational drug design and advanced formulation strategies.

In conclusion, 4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine (CAS: 50432-68-3) continues to emerge as a valuable scaffold in drug discovery, with recent studies uncovering its potential in diverse therapeutic areas. The compound's versatility, coupled with advancements in synthetic methodologies, positions it as a key player in the development of next-generation pharmaceuticals. Future research will likely focus on optimizing its pharmacological properties and expanding its therapeutic applications.